Cas no 163317-02-0 ((1S,2R,5R)-5-Amino-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol)

• Product Name: (1S,2R,5R)-5-Amino-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
• CAS No: 163317-02-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 110199
• Update Time: 2023-08-02

(1S,2R,5R)-5-Amino-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1,2-diol,5-amino-3-(hydroxymethyl)-, [1S-(1a,2a,5b)]- (9CI)
• 3-Cyclopentene-1,2-diol,5-amino-3-(hydroxymethyl)-,[1S-(1alpha,2alpha,5beta)]-(9CI)
• (1S,2R,5R)-5-amino-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
• (1S,2R,5R)-5-Amino-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol

• Inchi： 1S/C6H11NO3/c7-4-1-3(2-8)5(9)6(4)10/h1,4-6,8-10H,2,7H2/t4-,5-,6+/m1/s1
• InChI Key： NIXIDMZOJGOUMU-PBXRRBTRSA-N
• SMILES： O[C@@H]1[C@@H](C(CO)=C[C@H]1N)O

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7